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Compound of Interest

Compound Name: S-(4-Hydroxybenzyl)glutathione

Cat. No.: B3027505

For researchers and scientists engaged in drug development and metabolic research, the
responsible management and disposal of laboratory chemicals is paramount to ensuring a safe
and compliant work environment. This guide provides essential, step-by-step procedures for
the proper disposal of S-(4-Hydroxybenzyl)glutathione, a glutathione derivative utilized in the
study of glutamate receptors.[1][2] Adherence to these protocols is critical for maintaining
laboratory safety, complying with regulations, and fostering a culture of trust in chemical
handling practices.

While a specific Safety Data Sheet (SDS) for S-(4-Hydroxybenzyl)glutathione is not readily
available, information from the SDS for the closely related and structurally similar parent
compound, glutathione, indicates that it is not classified as a hazardous substance or mixture.
[3] Nevertheless, standard laboratory safety protocols should be rigorously followed to mitigate
any potential risks.

Immediate Safety and Handling Considerations

Before proceeding with disposal, ensure that appropriate personal protective equipment (PPE)
is worn. This includes:

o Gloves: Chemical-resistant gloves suitable for laboratory use.
o Eye Protection: Safety glasses or goggles to prevent splashes.

o Lab Coat: A standard laboratory coat to protect clothing and skin.
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Quantitative Data Summary

While specific quantitative disposal limits are not defined for this non-hazardous substance, the
following table summarizes its key chemical identifiers.

Identifier Value

CAS Number 129636-38-0
Molecular Formula C17H23Ns07S
Purity 99.92%

Source: MedchemExpress.com[1]

Step-by-Step Disposal Protocol

The disposal procedure for S-(4-Hydroxybenzyl)glutathione is contingent on the quantity of
waste and whether it has been mixed with other hazardous materials.

1. Waste Characterization:

 Verify that the waste stream consists solely of S-(4-Hydroxybenzyl)glutathione and non-
hazardous solvents (e.g., water, ethanol).

« |If the compound has been mixed with hazardous materials, it must be treated as hazardous
waste and disposed of according to your institution's specific protocols for that waste
category.

2. Small Quantities and Empty Containers:

» For residual amounts, such as those in emptied containers, triple-rinse the container with a
suitable solvent like water.[3]

e The resulting rinsate can typically be disposed of down the drain with a copious amount of
water, provided this is permitted by local wastewater regulations.[3] Always consult your
institution's guidelines first.
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« After triple-rinsing, deface or remove the original labels from the container to prevent
accidental misuse.[3]

e The clean, empty container can then generally be disposed of in the regular trash or
recycling, in line with your institution's policies.[3]

3. Bulk Quantities:

» For larger quantities of unused or waste S-(4-Hydroxybenzyl)glutathione, the best practice
is to contact your institution's Environmental Health and Safety (EHS) department.[3]

e The EHS department can provide specific guidance tailored to local and state regulations,
ensuring full compliance.[3] While not classified as hazardous by OSHA, some institutions
may have specific protocols for the disposal of any chemical waste.[3]

4. General Waste Handling:

e Do not mix S-(4-Hydroxybenzyl)glutathione waste with other chemical waste streams
unless explicitly permitted by your EHS department.

o Waste material must be disposed of in accordance with all applicable national and local
regulations.[4]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of S-(4-
Hydroxybenzyl)glutathione.
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Caption: Disposal decision workflow for S-(4-Hydroxybenzyl)glutathione.
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By following these procedures, laboratory professionals can ensure the safe and compliant
disposal of S-(4-Hydroxybenzyl)glutathione, contributing to a secure research environment.
Always prioritize your institution's specific guidelines and consult your EHS department when in
doubt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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